Cas no 1240670-85-2 (1-[2-(2,4-Dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine)

• Product Name: 1-[2-(2,4-Dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine
• CAS No: 1240670-85-2
• MF: C₂₈H₃₄N₄S
• MW: 458.661365032196
• CID: 4556728
• Update Time: 2023-08-09

1-[2-(2,4-Dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-[(2,4-dimethylphenyl)thio]phenyl]-4-[2-(1-piperazinyl)phenyl]-
• 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine
• 1-[2-(2,4-Dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine

• Inchi： 1S/C28H34N4S/c1-22-11-12-27(23(2)21-22)33-28-10-6-5-9-26(28)32-19-17-31(18-20-32)25-8-4-3-7-24(25)30-15-13-29-14-16-30/h3-12,21,29H,13-20H2,1-2H3
• InChI Key： FTYXWHNWGGQBIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C1=CC=CC=C1N1CCN(C2=CC=CC=C2N2CCNCC2)CC1

Computed Properties

• Exact Mass: 458.250418g/mol
• Monoisotopic Mass: 458.250418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 47
• Molecular Weight: 458.7g/mol

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

1-[2-(2,4-Dimethylphenyl)sulfanylphenyl]-4-(2-piperazin-1-ylphenyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature